Cas no 69221-15-4 (2-Heptanol, 2,6-dimethyl-3,3-bis(phenylthio)-)

• Product Name: 2-Heptanol, 2,6-dimethyl-3,3-bis(phenylthio)-
• CAS No: 69221-15-4
• MF: C₂₁H₂₈OS₂
• MW: 360.57642364502
• CID: 4148677
• Update Time: 2025-03-30

2-Heptanol, 2,6-dimethyl-3,3-bis(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanol, 2,6-dimethyl-3,3-bis(phenylthio)-

• Inchi： 1S/C21H28OS2/c1-17(2)15-16-21(20(3,4)22,23-18-11-7-5-8-12-18)24-19-13-9-6-10-14-19/h5-14,17,22H,15-16H2,1-4H3
• InChI Key： QWGGFWHQTJTTBE-UHFFFAOYSA-N
• SMILES： CC(C)(O)C(SC1=CC=CC=C1)(SC1=CC=CC=C1)CCC(C)C

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Melting Point: 64-65 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 481.1±35.0 °C(Predicted)
• pka: 14.31±0.29(Predicted)